2,3-Dimethylphenyl 1-naphthoate

• Molecular Formula: C19H16O2
• Molecular Weight: 276.3 g/mol
• IUPAC Name: (2,3-dimethylphenyl) naphthalene-1-carboxylate
• InChI: InChI=1S/C19H16O2/c1-13-7-5-12-18(14(13)2)21-19(20)17-11-6-9-15-8-3-4-10-16(15)17/h3-12H,1-2H3
• InChI Key: HVWYTSOYJVKMDN-UHFFFAOYSA-N
• SMILES: CC1=C(C(=CC=C1)OC(=O)C2=CC=CC3=CC=CC=C32)C

Description

2,3-Dimethylphenyl 1-naphthoate is an ester derivative of 1-naphthoic acid, characterized by a naphthalene ring system esterified with a 2,3-dimethylphenol group. Its molecular formula is C₁₉H₁₆O₂, with a molecular weight of 276.33 g/mol. Structurally, the compound features a rigid naphthoate backbone and ortho-methyl substituents on the phenyl ring, which influence steric and electronic properties.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

This section compares 2,3-dimethylphenyl 1-naphthoate with compounds sharing functional groups (ester/amide), substituents (methyl, halogen), or naphthalene-based frameworks.

Structural and Functional Comparisons

Table 1: Key Properties of 2,3-Dimethylphenyl 1-Naphthoate and Analogs

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Functional Group	Substituents	Key Applications/Findings
2,3-Dimethylphenyl 1-naphthoate	C₁₉H₁₆O₂	276.33	Ester	2,3-Dimethylphenyl	Synthetic intermediate; potential ligand/pharmaceutical use
Methyl 1-bromo-2-naphthoate	C₁₂H₉BrO₂	265.10	Ester	Bromine (C1)	Pharmaceutical synthesis; ligand design
N-(2,3-Dimethylphenyl)-4-methylbenzamide	C₁₆H₁₇NO	239.32	Amide	2,3-Dimethylphenyl, methyl	Structural studies (torsional effects of substituents)
2,7-Dimethoxy-3-(1-naphthoyl)naphthalene	C₂₃H₁₈O₃	342.39	Ketone	Methoxy, naphthoyl	High-yield synthetic intermediate
Methyl 2-hydroxy-3-naphthoate	C₁₂H₁₀O₃	202.21	Ester	Hydroxyl (C2), methoxy	Fluorescence studies; dye precursor

Key Research Findings

Steric and Electronic Effects: The 2,3-dimethylphenyl group in analogs like N-(2,3-dimethylphenyl)-4-methylbenzamide induces significant torsional strain, with C–H···O hydrogen bonding influencing crystal packing . In contrast, ester derivatives (e.g., methyl 1-bromo-2-naphthoate) exhibit less steric hindrance, favoring planar conformations suitable for coordination chemistry .

Synthetic Pathways :

• Esterification of naphthoic acids often employs acidic catalysts (e.g., P₂O₅-MeSO₃H mixtures), as seen in the synthesis of 2,7-dimethoxy-3-(1-naphthoyl)naphthalene (yield: 64%) . Similar methods may apply to 2,3-dimethylphenyl 1-naphthoate.
• Amide derivatives require coupling agents, such as in N-(2,3-dimethylphenyl)-4-methylbenzamide synthesis .

Applications :

• Pharmaceuticals : Brominated naphthoates (e.g., methyl 1-bromo-2-naphthoate) serve as intermediates in drug synthesis, such as adapalene .
• Materials Science : Methoxy-substituted naphthoates exhibit fluorescence properties, useful in optical materials .
• Coordination Chemistry : Ester groups in naphthoates act as ligands for metal complexes, leveraging their electron-rich aromatic systems .